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Compound of Interest

Compound Name: Trilaurin-d15

Cat. No.: B15143085 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety data and handling protocols for Trilaurin-d15, a

deuterated stable isotope of Trilaurin. Utilized primarily as an internal standard or tracer in

quantitative analysis by Nuclear Magnetic Resonance (NMR), Gas Chromatography-Mass

Spectrometry (GC-MS), or Liquid Chromatography-Mass Spectrometry (LC-MS), its safe

handling is paramount in a laboratory setting.[1] This document summarizes key safety

information, physical and chemical properties, and recommended handling procedures to

ensure the well-being of laboratory personnel and the integrity of experimental outcomes.

Section 1: GHS Hazard Classification
Based on available data for its non-deuterated counterpart, Trilaurin, Trilaurin-d15 is not

classified as a hazardous substance according to the Globally Harmonized System (GHS) of

Classification and Labelling of Chemicals.[2][3]

GHS Label Elements:

Hazard Pictograms: Not applicable[3]

Signal Word: Not applicable[3]

Hazard Statements: Not applicable[3]
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The following diagram illustrates the logical assessment process for GHS hazard classification,

indicating that Trilaurin-d15 does not meet the criteria for classification.

GHS Hazard Assessment for Trilaurin-d15

Substance: Trilaurin-d15 Review available
safety data (SDS)

Hazard Classification
(Physical, Health, Environmental)

Does it meet GHS
hazard criteria?

Classified as Hazardous

Yes

Not Classified as
Hazardous

No

Click to download full resolution via product page

Caption: Logical workflow for GHS hazard assessment of Trilaurin-d15.

Section 2: Physical and Chemical Properties
A summary of the key physical and chemical properties of Trilaurin-d15 and its non-deuterated

form is presented below.
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Property Value Source(s)

Chemical Formula C₃₉H₅₉D₁₅O₆ [1][4]

Molecular Weight 654.1 g/mol [1][4]

Appearance White to off-white solid/powder [1][5][6]

Melting Point
45 - 47 °C / 113 - 116.6 °F (for

Trilaurin)
[5]

Solubility

Slightly soluble in Chloroform

(0.1-1 mg/ml). Insoluble in

water.

[4][7][8]

Purity
≥99% deuterated forms (d₁-

d₁₅)
[4]

CAS Number 1219805-25-0 [1][4]

Unlabeled CAS Number 538-24-9 [1]

Section 3: Safe Handling and Storage
Adherence to proper laboratory protocols is essential when handling Trilaurin-d15, despite its

non-hazardous classification.

Personal Protective Equipment (PPE)
The following personal protective equipment should be worn when handling Trilaurin-d15:

Eye Protection: Safety glasses with side shields or goggles are recommended.

Hand Protection: Chemical-resistant gloves should be worn.

Skin and Body Protection: A laboratory coat is sufficient to prevent skin contact.

Handling Procedures
Handle in accordance with good industrial hygiene and safety practices.[5]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.medchemexpress.com/trilaurin-d5.html
https://www.caymanchem.com/product/43075/1-2-3-trilauroyl-d15-glycerol
https://www.medchemexpress.com/trilaurin-d5.html
https://www.caymanchem.com/product/43075/1-2-3-trilauroyl-d15-glycerol
https://www.medchemexpress.com/trilaurin-d5.html
https://www.fishersci.pt/store/msds?partNumber=15495249&productDescription%3D25GR+Trilaurin&countryCode=PT&language=en
https://www.chemimpex.com/products/38956
https://www.fishersci.pt/store/msds?partNumber=15495249&productDescription%3D25GR+Trilaurin&countryCode=PT&language=en
https://www.caymanchem.com/product/43075/1-2-3-trilauroyl-d15-glycerol
http://www.thegoodscentscompany.com/data/rw1304161.html
https://www.fishersci.ca/shop/products/trilaurin-thermo-scientific/p-7042563
https://www.caymanchem.com/product/43075/1-2-3-trilauroyl-d15-glycerol
https://www.medchemexpress.com/trilaurin-d5.html
https://www.caymanchem.com/product/43075/1-2-3-trilauroyl-d15-glycerol
https://www.medchemexpress.com/trilaurin-d5.html
https://www.benchchem.com/product/b15143085?utm_src=pdf-body
https://www.benchchem.com/product/b15143085?utm_src=pdf-body
https://www.fishersci.pt/store/msds?partNumber=15495249&productDescription%3D25GR+Trilaurin&countryCode=PT&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15143085?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Avoid inhalation of dust.

Prevent contact with eyes and skin.

Keep away from food, drink, and animal feeding stuffs.[5]

Wash hands thoroughly after handling.

Storage
Store in a cool, dry, and well-ventilated place.[5][8]

Keep the container tightly closed.[5][8]

Recommended storage temperatures: Powder: -20°C for up to 3 years; In solvent: -80°C for

up to 6 months.[1]

The diagram below outlines the general workflow for the safe handling of chemical substances

like Trilaurin-d15 in a research environment.
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Safe Handling Workflow for Trilaurin-d15

Receiving and
Unpacking

Proper Storage
(Cool, Dry, Tightly Sealed)

Don Personal
Protective Equipment

Weighing and
Sample Preparation

Spill
Response

If spill occurs

Waste
Disposal

After use

Cleanup and
Decontamination

End of Process

Click to download full resolution via product page

Caption: General workflow for the safe handling of Trilaurin-d15.
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Section 4: First-Aid Measures
In the event of exposure, the following first-aid measures should be taken:

Eye Contact: Immediately flush with plenty of water, also under the eyelids, for at least 15

minutes. Seek medical attention if irritation persists.[5]

Skin Contact: Wash off immediately with soap and plenty of water. Remove any

contaminated clothing.[5]

Inhalation: Move to fresh air. If not breathing, give artificial respiration.[5]

Ingestion: Clean mouth with water and drink plenty of water. Seek medical attention.[5]

Section 5: Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or

alcohol-resistant foam.

Hazardous Combustion Products: In case of fire, carbon monoxide and carbon dioxide may

be produced.[3]

Section 6: Spillage and Disposal
Accidental Release Measures: Sweep up and shovel into a suitable container for disposal.

Avoid dust formation.

Disposal: Dispose of in accordance with local, state, and federal regulations.

Disclaimer: This guide is intended for informational purposes only and is based on currently

available data. It is the responsibility of the user to conduct a thorough risk assessment before

handling Trilaurin-d15. Always refer to the most current Safety Data Sheet (SDS) provided by

the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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